Cas no 59000-09-8 (Benzenamine, N-(3,4,4-trimethyl-5-methylene-2-thiazolidinylidene)-)

• Product Name: Benzenamine, N-(3,4,4-trimethyl-5-methylene-2-thiazolidinylidene)-
• CAS No: 59000-09-8
• MF: C₁₃H₁₆N₂S
• MW: 232.344541549683
• CID: 340219
• PubChem ID: 615991
• Update Time: 2025-04-19

Benzenamine, N-(3,4,4-trimethyl-5-methylene-2-thiazolidinylidene)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-(3,4,4-trimethyl-5-methylene-2-thiazolidinylidene)-
• 3,4,4-trimethyl-5-methylidene-N-phenyl-1,3-thiazolidin-2-imine
• 59000-09-8
• 3,4,4-Trimethyl-5-methylene-2-phenylimino-1,3-thiazolidine
• N-[(2Z)-3,4,4-Trimethyl-5-methylene-1,3-thiazolidin-2-ylidene]aniline #
• BARWCIKYJPMGQC-OWBHPGMISA-N
• DTXSID20346871

• Inchi： 1S/C13H16N2S/c1-10-13(2,3)15(4)12(16-10)14-11-8-6-5-7-9-11/h5-9H,1H2,2-4H3/b14-12-
• InChI Key： BARWCIKYJPMGQC-OWBHPGMISA-N
• SMILES： S1/C(=N\C2C=CC=CC=2)/N(C)C(C)(C)C1=C

Computed Properties

• Exact Mass: 232.10358
• Monoisotopic Mass: 232.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 15.6